Cas no 2639422-90-3 (tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate)

• Product Name: tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate
• CAS No: 2639422-90-3
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5665901
• PubChem ID: 165897080
• Update Time: 2025-10-29

tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27728776
• 2639422-90-3
• tert-butyl 2-{5-azaspiro[3.5]nonan-8-yl}acetate
• tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate

• Inchi： 1S/C14H25NO2/c1-13(2,3)17-12(16)9-11-5-8-15-14(10-11)6-4-7-14/h11,15H,4-10H2,1-3H3
• InChI Key： JGKOFADLLDXZNM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCNC2(C1)CCC2)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate

tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate: A Comprehensive Overview

tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate is a unique organic compound with the CAS number 2639422-90-3. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically nitrogen or oxygen. The spiro structure in this molecule is formed by a 5-membered ring and an 8-membered ring, creating a complex yet fascinating framework that has garnered significant attention in recent years due to its potential applications in drug discovery and materials science.

The core of this compound, 5-azaspiro3.5nonan, is a spirocyclic amine that serves as a versatile scaffold for various chemical modifications. The tert-butyl acetate group attached to the spiro system introduces additional functional diversity, making this compound highly customizable for specific chemical reactions or biological assays. Recent studies have highlighted the importance of spirocyclic systems in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

One of the most intriguing aspects of tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate is its potential as a building block for constructing more complex molecular architectures. Researchers have demonstrated that this compound can undergo a variety of transformations, including nucleophilic substitutions, additions, and cyclizations, enabling the synthesis of diverse secondary metabolites and drug candidates. For instance, its ability to participate in Michael addition reactions has been exploited to construct bioactive heterocycles with promising anti-inflammatory and anticancer properties.

In terms of pharmacological activity, preliminary studies suggest that tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings align with the growing interest in spirocyclic compounds as potential leads for developing treatments for Alzheimer's disease and related conditions.

From a synthetic perspective, the preparation of tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate involves a multi-step process that typically begins with the synthesis of the spirocyclic amine followed by esterification with tert-butyl bromide or other suitable reagents. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, which are expected to facilitate its large-scale production for both research and commercial purposes.

Moreover, the structural versatility of tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate makes it an attractive candidate for exploring supramolecular chemistry and self-assembling systems. Its ability to form hydrogen bonds and other non-covalent interactions has been leveraged in designing stimuli-responsive materials and advanced drug delivery systems.

In conclusion, tert-butyl 2-{5-azaspiro3.5nonan-8-yl}acetate stands out as a multifaceted compound with significant potential across various fields of chemistry and biology. Its unique spirocyclic structure, combined with its functional diversity, positions it as a valuable tool for advancing both fundamental research and applied sciences.